N,N'-[4-(4-morpholinyl)-1,3-phenylene]bis(3-ethoxybenzamide)
Overview
Description
N,N'-[4-(4-morpholinyl)-1,3-phenylene]bis(3-ethoxybenzamide), commonly known as MPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPEB belongs to the family of benzamides, which are known for their ability to interact with various receptors in the brain.
Mechanism of Action
MPEB acts as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological processes such as learning, memory, and addiction. By blocking the activity of mGluR5, MPEB can modulate the release of dopamine in the brain, which is a key neurotransmitter involved in the reward pathway.
Biochemical and Physiological Effects:
MPEB has been shown to have a range of biochemical and physiological effects in animal models. Studies have demonstrated that MPEB can reduce the self-administration of cocaine and other drugs of abuse, as well as reduce drug-seeking behavior. MPEB has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of MPEB is its selectivity for mGluR5, which allows for more targeted modulation of the reward pathway. However, one limitation is that MPEB has poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on MPEB. One area of interest is in the development of more potent and selective mGluR5 antagonists. Another area of research is in the potential use of MPEB in the treatment of other neurological disorders such as depression and anxiety. Additionally, there is interest in exploring the potential use of MPEB in combination with other drugs for the treatment of addiction.
Scientific Research Applications
MPEB has been studied extensively for its potential therapeutic applications in various neurological disorders. One of the main areas of research has been in the treatment of drug addiction, particularly cocaine addiction. Studies have shown that MPEB can reduce the rewarding effects of cocaine and prevent relapse in animal models.
properties
IUPAC Name |
3-ethoxy-N-[3-[(3-ethoxybenzoyl)amino]-4-morpholin-4-ylphenyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31N3O5/c1-3-35-23-9-5-7-20(17-23)27(32)29-22-11-12-26(31-13-15-34-16-14-31)25(19-22)30-28(33)21-8-6-10-24(18-21)36-4-2/h5-12,17-19H,3-4,13-16H2,1-2H3,(H,29,32)(H,30,33) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHANRUUQCRTXJI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)NC(=O)C4=CC(=CC=C4)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H31N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-[4-(morpholin-4-yl)benzene-1,3-diyl]bis(3-ethoxybenzamide) |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.